Cas no 845866-61-7 (2-ethyl-2,5-diazabicyclo[2.2.1]heptane)

2-ethyl-2,5-diazabicyclo[2.2.1]heptane structure
845866-61-7 structure
Product Name:2-ethyl-2,5-diazabicyclo[2.2.1]heptane
CAS No:845866-61-7
MF:C7H14N2
MW:126.199461460114
MDL:MFCD24491117
CID:716365
PubChem ID:2760901
Update Time:2025-04-19

2-ethyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane,2-ethyl-
    • (1S,4S)-(+)-2-ETHYL-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE DIHYDROCHLORIDE
    • (1S,4S)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane
    • 2-Ethyl-2,5-diazabicyclo[2.2.1]heptane
    • SCHEMBL2554865
    • SB11251
    • AS-51947
    • CS-0047655
    • 845866-61-7
    • SB11316
    • FT-0691660
    • SY321085
    • VIB86661
    • SB11318
    • AKOS025146812
    • DB-016262
    • 2-ethyl-2,5-diazabicyclo[2.2.1]heptane
    • MDL: MFCD24491117
    • Inchi: 1S/C7H14N2/c1-2-9-5-6-3-7(9)4-8-6/h6-8H,2-5H2,1H3
    • InChI Key: JHJSEBFGEBLLQN-UHFFFAOYSA-N
    • SMILES: N1(CC)CC2CC1CN2

Computed Properties

  • Exact Mass: 354.10100
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 89.87000
  • LogP: 1.58570

2-ethyl-2,5-diazabicyclo[2.2.1]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM201020-1g
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845866-61-7 95%
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Chemenu
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Chemenu
CM201020-500mg
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Chemenu
CM201020-5g
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05935-100MG
2-ethyl-2,5-diazabicyclo[2.2.1]heptane
845866-61-7 95%
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¥ 1,201.00 2023-04-13

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